Cas no 55242-55-2 (Propentofylline)

Propentofylline structure

Product Name:Propentofylline

CAS No:55242-55-2

MF:C₁₅H₂₂N₄O₃

MW:306.360183238983

CID:56718

PubChem ID:4938

Update Time:2025-04-18

Propentofylline Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-1-(5-oxohexyl)-7-propyl-1H-purine-2,6(3H,7H)-dione
- 3-Methyl-1-(5-oxohexyl)-7-propylpurine-2,6-dione
- Propentofylline
- 3,7-DIHYDRO-3-METHYL-1-(5-OXOHEXYL)-7-PROPYL-1H-PURINE-2,6-DIONE
- CHEMBL1079905
- SMR000486263
- Propentofyllinum [INN-Latin]
- NCGC00015861-06
- DTXCID2025189
- Q2888695
- 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-1-(5-oxohexyl)-7-propyl-
- Tox21_110247_1
- NCGC00015861-02
- DTXSID4045189
- 1-(5-Oxohexyl)-3-methyl-7-propylxanthine
- MLS001060796
- CAS-55242-55-2
- NCGC00094307-01
- HWA285
- NCGC00261700-01
- AKOS016003243
- POY
- NCGC00094307-03
- NSC-752424
- Viviq
- CCG-205095
- Propentofylline (JAN/INN)
- BDBM50492435
- 3arx
- 3-Methyl-1-(5-oxohexyl)-7-propylxanthine
- SCHEMBL74602
- Tox21_501015
- Albert-285
- LP01015
- FT-0630675
- NCGC00178023-01
- NCGC00015861-09
- 5-26-14-00082 (Beilstein Handbook Reference)
- SR-01000075642
- NS00015462
- SDCCGSBI-0050988.P003
- HMS3263K11
- PROPENTOFYLLINE [MI]
- CHEBI:32061
- Spectrum3_001834
- BRN 1156290
- NCGC00015861-01
- MFCD00133785
- 55242-55-2
- Karsivan
- HOE-285
- NCGC00094307-02
- Lopac0_001015
- Tox21_110247
- NCGC00015861-08
- Tox21 110247
- Propentofyllinum
- NCGC00015861-03
- CS-0027629
- HMS2197A12
- Propentofylline [INN:BAN:JAN]
- PROPENTOFYLLINE [INN]
- HMS3355F02
- P 9689
- HY-107203
- BRD-K59273480-001-01-5
- SR-01000075642-1
- Propentofylina [INN-Spanish]
- D01630
- BSPBio_003507
- Lopac-P-9689
- 3-Methyl-1-(5-Oxohexyl)-7-Propyl-3,7-Dihydro-1h-Purine-2,6-Dione
- EU-0101015
- UNII-5RTA398U4H
- NSC 752424
- Propentophylline
- SBI-0050988.P002
- 5RTA398U4H
- Propentofylline, solid
- PROPENTOFYLLINE [WHO-DD]
- SR-01000075642-5
- NSC752424
- HWA 285
- DB06479
- NCGC00015861-07
- KBio3_003012
- NCGC00015861-04
- HWA-285
- PROPENTOFYLLINE [MART.]
- Hextol
- 3as2
- Propentofylina
- PROPENTOFYLLINE [JAN]
- DB-052700
- BRD-K59273480-001-10-6
- MDL： MFCD00133785
- Inchi： 1S/C15H22N4O3/c1-4-8-18-10-16-13-12(18)14(21)19(15(22)17(13)3)9-6-5-7-11(2)20/h10H,4-9H2,1-3H3
- InChI Key： RBQOQRRFDPXAGN-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=CN2CCC)N(C)C(N1CCCCC(C)=O)=O

Computed Properties

Exact Mass: 306.16900
Monoisotopic Mass: 306.169191
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 454
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing
Topological Polar Surface Area: 75.5

Experimental Properties

Color/Form: Not available
Density: 1.3±0.1 g/cm3
Melting Point: 64-66°C
Boiling Point: 541.4±56.0 °C at 760 mmHg
Flash Point: 281.2±31.8 °C
Refractive Index: 1.602
Solubility: H2O: soluble12.4mg/mL
PSA: 78.89000
LogP: 1.06600
Solubility: Not available
Vapor Pressure: 0.0±1.4 mmHg at 25°C

Propentofylline Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： R20/21/22
Safety Instruction： H303+H313+H333
RTECS：UO8438700
Hazardous Material Identification：
Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 900, 780, 1150, 940 orally; 168, 170, 180, 195 i.v.; 375, 346, 199, 196 i.p.; 450, 508, 400, 338 s.c. (Inazu)
Risk Phrases：R20/21/22
Storage Condition：Refrigerator

Propentofylline Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Propentofylline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM138614-1g	3-methyl-1-(5-oxohexyl)-7-propyl-3,7-dihydro-1H-purine-2,6-dione	55242-55-2	95%	1g	$729	2021-08-05
TRC	P768700-10mg	Propentofylline	55242-55-2		10mg	$ 164.00	2023-09-06
TRC	P768700-25mg	Propentofylline	55242-55-2		25mg	$ 218.00	2023-09-06
TRC	P768700-50mg	Propentofylline	55242-55-2		50mg	$ 391.00	2023-09-06
TRC	P768700-100mg	Propentofylline	55242-55-2		100mg	$821.00	2023-05-17
TRC	P768700-250mg	Propentofylline	55242-55-2		250mg	$1629.00	2023-05-17
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026310-25mg	Propentofylline	55242-55-2	97%	25mg	￥2687	2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P96220-25mg	Propentofylline	55242-55-2		25mg	¥1968.0	2021-09-08
Chemenu	CM138614-1g	3-methyl-1-(5-oxohexyl)-7-propyl-3,7-dihydro-1H-purine-2,6-dione	55242-55-2	95%	1g	$***	2023-05-30
SHENG KE LU SI SHENG WU JI SHU	sc-208188-25 mg	Propentofylline,	55242-55-2	≥98%	25mg	￥1,391.00	2023-07-10

Propentofylline Related Literature

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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

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Cas no 55242-55-2 (Propentofylline)

Propentofylline Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Propentofylline Security Information

Propentofylline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Propentofylline Pricemore >>

Propentofylline Related Literature

Related Categories

55242-55-2 (Propentofylline) Related Products